2-Methyl-2-azabicyclo[2.2.1]hept-5-ene
Overview
Description
2-Methyl-2-azabicyclo[2.2.1]hept-5-ene, also referred to as Vince lactam , is a versatile intermediate in the synthesis of carbocyclic nucleosides . It has been investigated in a supersonic jet by Fourier transform microwave spectroscopy .
Synthesis Analysis
The compound can be synthesized through a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates . The products could be further functionalized to build up a library of bridged aza-bicyclic structures . Another method involves the treatment of the endo and exo isomers of (±)-methyl 2-hydroxy-2-azabicyclo[2.2.1]hept-5-ene-3-carboxylates and the in situ-prepared endo and exo isomers of (±)-methyl 2-azabicyclo[2.2.1]hept-5-ene-3-carboxylate with diphenylphosphinic chloride (OPClPh2) and chlorodiphenylphosphine (ClPPh2) to afford the corresponding phosphorylated bicycles .Molecular Structure Analysis
The molecular structure of 2-Methyl-2-azabicyclo[2.2.1]hept-5-ene is available as a 2D Mol file or as a computed 3D SD file . The formula is C6H9N and the molecular weight is 95.1424 .Chemical Reactions Analysis
The compound undergoes a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes . Another reaction involves the treatment of the endo and exo isomers of (±)-methyl 2-hydroxy-2-azabicyclo[2.2.1]hept-5-ene-3-carboxylates and the in situ-prepared endo and exo isomers of (±)-methyl 2-azabicyclo[2.2.1]hept-5-ene-3-carboxylate with diphenylphosphinic chloride (OPClPh2) and chlorodiphenylphosphine (ClPPh2) to afford the corresponding phosphorylated bicycles . An unexpected reaction was observed during the addition of bromine to 2-methyl-2-azabicyclo[2.2.1]hept-5-ene .Scientific Research Applications
Phosphorylation Studies
2-Methyl-2-azabicyclo[2.2.1]hept-5-ene has been investigated for its reaction with phosphorylating agents. Sousa et al. (2010) studied the phosphorylation of this compound using diphenylphosphinic chloride and chlorodiphenylphosphine, leading to the formation of phosphorylated bicycles. This research aids in understanding the reactivity and potential applications of these compounds in organic synthesis (Sousa et al., 2010).
Bromine Addition
Bulanov et al. (2001) explored the addition of bromine to 2-methyl-2-azabicyclo[2.2.1]hept-5-ene. The study observed the formation of an unexpected product, 3-bromo-1-methyl-1-azoniatricyclo[2.2.1.02,6]heptane tribromide, instead of a direct addition product. This finding provides insights into the unusual reactivity and potential applications in chemical synthesis (Bulanov et al., 2001).
Skeletal Rearrangement
Kobayashi et al. (1992) reported a novel skeletal rearrangement of 2-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid derivatives under acidic conditions. The rearrangement led to the formation of 2-oxabicyclo[3.3.0]-oct-7-en-3-ones, revealing a pathway for generating structurally complex molecules from simpler bicyclic systems (Kobayashi et al., 1992).
Use as Synthons
The enantiomers of 2-azabicyclo[2.2.1]hept-5-en-3-one, closely related to 2-methyl-2-azabicyclo[2.2.1]hept-5-ene, have been identified as versatile synthons for drug candidates. Holt-Tiffin (2009) described their synthesis through a bioresolution approach using lactamase catalyzed resolution. This process is crucial for the preparation of both isomers, highlighting their growing applicability in pharmaceutical synthesis (Holt-Tiffin, 2009).
Modification of Oligopeptides
Jäger et al. (1995) utilized 2-azabicyclo[2.2.1]hept-5-ene derivatives for on-site modification of oligopeptides. This process involved Diels-Alder addition, leading to conformationally constrained carbonyl derivatives with high stereoselectivity. Such modifications have implications for peptide chemistry and drug design (Jäger et al., 1995).
Isolation and Characterization of Derivatives
Guideri and Ponticelli (2012) isolated and characterized methyl and benzyl 3-oxo-3-thia-2-azabicyclo[2.2.1]hept-5-en-2-carboxylate. This study provided the first insight into these compounds, observing both endo and exo-isomers, and their potential for further chemical transformations (Guideri & Ponticelli, 2012).
Safety and Hazards
The safety data sheet advises to wash face, hands, and any exposed skin thoroughly after handling the compound . It is also advised not to eat, drink, or smoke when using this product . Protective gloves, clothing, eye protection, and face protection should be worn . Avoid breathing dust, fume, gas, mist, vapors, or spray . Contaminated work clothing should not be allowed out of the workplace .
properties
IUPAC Name |
2-methyl-2-azabicyclo[2.2.1]hept-5-ene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N/c1-8-5-6-2-3-7(8)4-6/h2-3,6-7H,4-5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWNWYAZCSDGGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2CC1C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00551683 | |
Record name | 2-Methyl-2-azabicyclo[2.2.1]hept-5-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00551683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-azabicyclo[2.2.1]hept-5-ene | |
CAS RN |
95019-15-1 | |
Record name | 2-Methyl-2-azabicyclo[2.2.1]hept-5-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00551683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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